N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(3-methoxyphenyl)sulfonylamino]acetamide
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Description
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(3-methoxyphenyl)sulfonylamino]acetamide is a useful research compound. Its molecular formula is C16H14ClF3N2O4S and its molecular weight is 422.8. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Genetic Differences
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(3-methoxyphenyl)sulfonylamino]acetamide, known for its metabolism via multiple pathways, plays a significant role in pharmacogenetics. Research by Zhao and Pickering (2011) outlines the intricate metabolism of paracetamol (a related compound) and its variations across different populations, highlighting the genetic factors influencing susceptibility to toxicity and pain alleviation effectiveness (Li-zi Zhao & G. Pickering, 2011).
Environmental Protection
Studies focusing on the environmental impact of sulfonamides, including the reviewed compound, reveal the persistence of these pollutants in aquatic environments. Prasannamedha and Kumar (2020) provide insights into the occurrence, toxicity, and removal technologies for sulfamethoxazole, a sulfonamide antibiotic, underscoring the broader concerns related to sulfonamide pollution and remediation efforts (G. Prasannamedha & P. Senthil Kumar, 2020).
Pharmacodynamics and Toxicodynamics
The analgesic mechanisms of acetaminophen, closely related to the chemical , have been extensively studied, revealing both known and novel pathways of action. Ohashi and Kohno (2020) discuss the conversion of acetaminophen to its active metabolite, AM404, and its interactions with the endocannabinoid system, providing a basis for understanding the pharmacological actions of related compounds (N. Ohashi & T. Kohno, 2020).
properties
IUPAC Name |
N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(3-methoxyphenyl)sulfonylamino]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF3N2O4S/c1-26-11-3-2-4-12(8-11)27(24,25)21-9-15(23)22-10-5-6-14(17)13(7-10)16(18,19)20/h2-8,21H,9H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOEYLENNBCAGMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)S(=O)(=O)NCC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.